4-(4-fluorobenzyl)-1-[(3-methoxybenzyl)thio][1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-(4-fluorobenzyl)-1-[(3-methoxybenzyl)thio][1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one” is a versatile material with promising applications in scientific research. It belongs to the class of [1,2,4]triazolo[4,3-a]quinoxaline derivatives . These compounds are known for their versatile biological activities and are potential antiviral and antimicrobial agents .
Scientific Research Applications
Synthesis and Anticancer Activity
Research has led to the synthesis of new series of 1,2,4-triazolo[4,3-a]-quinoline derivatives designed to meet structural requirements essential for anticancer activity. These derivatives have shown significant cytotoxicity against human neuroblastoma and human colon carcinoma cell lines, demonstrating their potential as anticancer agents (B. N. Reddy et al., 2015). Furthermore, triazoloquinazolinone-based compounds have been evaluated as tubulin polymerization inhibitors and vascular disrupting agents, with some derivatives displaying potent anticancer activity across a large panel of cancer cell lines (Mohsine Driowya et al., 2016).
Antimicrobial and Antihypertensive Applications
Novel quinazolinone derivatives containing a 1,2,4-triazolylthioether moiety were synthesized and evaluated for their antimicrobial activities. Preliminary bioassays indicated that some of these compounds possessed good antimicrobial activities, suggesting their potential in addressing microbial resistance (Boren Yan et al., 2016). Additionally, new derivatives were found to exhibit significant antihypertensive activity, further expanding the therapeutic applications of these compounds (V. Alagarsamy et al., 2007).
Radioiodination and Biodistribution
Research on benzo[g]quinazoline derivatives has included radioiodination and biodistribution studies in tumor-bearing mice, highlighting their potential in developing radiopharmaceuticals for targeting tumor cells. These studies provide insights into the metabolic stability of these compounds and their uptake in various organs, including tumors (R. Al-Salahi et al., 2018).
Properties
IUPAC Name |
4-[(4-fluorophenyl)methyl]-1-[(3-methoxyphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19FN4O2S/c1-31-19-6-4-5-17(13-19)15-32-24-27-26-23-28(14-16-9-11-18(25)12-10-16)22(30)20-7-2-3-8-21(20)29(23)24/h2-13H,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOSUHRXEVICLED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CSC2=NN=C3N2C4=CC=CC=C4C(=O)N3CC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.